Cas no 192132-79-9 (Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 192132-79-9
• MF: C₁₀H₂₂N₂O₃
• MW: 218.293282985687
• CID: 116136
• PubChem ID: 45092310
• Update Time: 2025-11-07

Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[2-(3-aminopropoxy)ethyl]carbamate
• Carbamic acid, [2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI)
• EN300-6730172
• 192132-79-9
• SCHEMBL8890543
• tert-Butyl (2-(3-aminopropoxy)ethyl)carbamate

• Inchi： 1S/C10H22N2O3/c1-10(2,3)15-9(13)12-6-8-14-7-4-5-11/h4-8,11H2,1-3H3,(H,12,13)
• InChI Key： HFASZFCDYSJMCC-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.16316
• Monoisotopic Mass: 218.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI)

Comprehensive Overview of Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI) (CAS No. 192132-79-9)

Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI), with the CAS number 192132-79-9, is a specialized organic compound widely utilized in pharmaceutical and biochemical research. This compound belongs to the class of carbamate esters, which are known for their versatility in drug design and synthesis. The presence of both amino and ester functional groups in its structure makes it a valuable intermediate for constructing more complex molecules, particularly in the development of targeted therapies and prodrugs.

In recent years, the demand for high-purity chemical intermediates like Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI) has surged due to advancements in precision medicine and bioconjugation techniques. Researchers frequently search for CAS 192132-79-9 suppliers or inquire about its synthetic pathways, reflecting its growing importance in drug discovery. The compound’s unique structure allows for selective modifications, enabling scientists to tailor its properties for specific applications, such as enzyme inhibition or receptor binding.

One of the key features of Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI) is its tert-butyl ester group, which provides stability under various reaction conditions. This attribute is particularly valuable in peptide synthesis and protecting group strategies, where controlled deprotection is essential. Additionally, the 3-aminopropoxy moiety enhances solubility in aqueous environments, making it suitable for biocompatible formulations. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives for organic transformations.

The compound’s relevance extends to cancer research and neurodegenerative disease studies, where its derivatives are explored for their potential to modulate cell signaling pathways. For instance, queries like "CAS 192132-79-9 in drug delivery" or "Carbamic acid derivatives for CNS applications" highlight its interdisciplinary appeal. Its compatibility with click chemistry and cross-coupling reactions further broadens its utility in biomaterial engineering and diagnostic probe development.

From a commercial perspective, Carbamic acid,[2-(3-aminopropoxy)ethyl]-, 1,1-dimethylethyl ester (9CI) is often listed under fine chemical catalogs with stringent quality control standards. Suppliers emphasize parameters like HPLC purity and residual solvent levels to meet the demands of GMP-compliant production. This focus on quality resonates with industries prioritizing regulatory compliance and batch-to-batch consistency.

In summary, CAS 192132-79-9 represents a critical building block in modern medicinal chemistry and biotechnology. Its structural flexibility, combined with its applicability in high-throughput screening and combinatorial chemistry, positions it as a compound of enduring interest. As scientific inquiries evolve, this molecule continues to inspire innovations in therapeutic agent design and molecular imaging, cementing its role in the future of life sciences.